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Compound of Interest

Compound Name: Atraric Acid

Cat. No.: B021609 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This document provides essential safety and

logistical information for the proper disposal of Atraric Acid (also known as Methyl 2,4-

dihydroxy-3,6-dimethylbenzoate), a naturally occurring phenolic compound utilized in various

research applications. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Key Chemical and Physical Properties of Atraric
Acid
A comprehensive understanding of a substance's properties is the first step toward safe

handling and disposal. The following table summarizes the key quantitative data for Atraric
Acid.

Property Value

Molecular Formula C₁₀H₁₂O₄

Molecular Weight 196.20 g/mol

Melting Point 144-146 °C

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, and Acetone.
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Immediate Safety and Hazard Information
Atraric Acid is classified with the following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary statements for handling include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Step-by-Step Disposal Procedure for Atraric Acid
Given that Atraric Acid is a phenolic and acidic compound, its disposal requires careful

consideration to mitigate risks to personnel and the environment. The following procedure

outlines the recommended steps for its disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),

safety goggles, and a lab coat.
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If handling a significant quantity of solid Atraric Acid that could become airborne, a

respirator may be necessary.

2. Waste Identification and Segregation:

Atraric Acid waste, including empty containers and contaminated materials (e.g., weighing

paper, pipette tips), should be segregated from general laboratory waste.

Due to its phenolic nature, it is recommended to treat Atraric Acid waste as hazardous

chemical waste.

3. For Small Quantities of Dilute Aqueous Solutions:

While general acidic waste can often be neutralized, the phenolic structure of Atraric Acid
warrants caution.

If local regulations permit, very dilute aqueous solutions of Atraric Acid may be neutralized.

Slowly add a weak base, such as sodium bicarbonate, to the solution while stirring in a well-

ventilated area or a fume hood.

Monitor the pH of the solution using pH paper or a calibrated pH meter until it is within the

neutral range (typically pH 6-8).

Even after neutralization, consult your institution's environmental health and safety (EHS)

office before drain disposal, as regulations for phenolic compounds can be strict.

4. For Solid Atraric Acid and Concentrated Solutions:

Do not attempt to neutralize solid Atraric Acid directly.

Solid waste and concentrated solutions should be collected in a designated, properly

labeled, and sealed hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene).

The label should clearly indicate "Hazardous Waste" and "Atraric Acid."
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5. Disposal of Empty Containers:

Empty containers that held Atraric Acid should be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone).

The rinsate should be collected and disposed of as hazardous waste.

After rinsing, the container can be disposed of according to your institution's guidelines for

empty chemical containers.

6. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through your

institution's EHS office or a licensed hazardous waste disposal contractor.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Atraric
Acid.
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Caption: Decision workflow for the disposal of Atraric Acid waste.

By following these procedures, laboratory professionals can ensure the safe and responsible

disposal of Atraric Acid, minimizing risks and protecting both themselves and the environment.

Always consult your institution's specific safety and disposal protocols.
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To cite this document: BenchChem. [Proper Disposal of Atraric Acid: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021609#atraric-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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